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Compound of Interest

Compound Name: AtPCO4-IN-1

Cat. No.: B3836228

Introduction

This technical guide provides a comprehensive overview of Arabidopsis thaliana Plant Cysteine
Oxidase 4 (AtPCO4), a key enzyme in the plant oxygen-sensing pathway. Initial searches for a
specific inhibitor designated "AtPCO4-IN-1" did not yield any publicly available information,
suggesting this may be a non-standard nomenclature or a compound not yet described in
scientific literature. Therefore, this document focuses on the core protein, AtPCO4, which is of
significant interest to researchers in plant biology and agrochemical development. AtPCO4
plays a crucial role in regulating plant responses to hypoxia (low oxygen), a common stress
condition caused by flooding.[1][2][3][4] This guide details its discovery, mechanism of action,
kinetic properties, and the experimental protocols used for its study.

Discovery and Function

AtPCO4 is one of five PCO isoforms in Arabidopsis thaliana that act as oxygen sensors.[1][3]
These enzymes catalyze the oxygen-dependent oxidation of a conserved N-terminal cysteine
residue on Group VII Ethylene Response Factor (ERF-VII) transcription factors.[1][2][3][4] This
oxidation marks the ERF-VII proteins for degradation via the Cys/Arg branch of the N-degron
pathway (formerly known as the N-end rule pathway).[2][4]

Under normoxic (normal oxygen) conditions, the constitutive activity of AtPCO4 leads to the
degradation of ERF-VIIs, thereby suppressing the expression of hypoxia-responsive genes.[1]
During flooding, when oxygen levels decrease, AtPCO4 activity is reduced, leading to the
stabilization of ERF-VIIs.[2][4] These stabilized transcription factors then activate genes that
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help the plant adapt to and survive the low-oxygen environment.[2] Among the PCO isoforms,
AtPCO4 is the most catalytically competent, suggesting it plays a central role in ERF-VII
regulation.[1][3]

Signaling Pathway

The signaling pathway involving AtPCOA4 is a critical component of the plant's response to
hypoxia. The following diagram illustrates this process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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